Cas no 2228588-86-9 (methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate)

Methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate is a heterocyclic ester compound featuring both a hydroxyl group and a tetrazole moiety, making it a versatile intermediate in organic synthesis and medicinal chemistry. The tetrazole ring enhances its potential as a bioisostere for carboxylic acids, improving metabolic stability in drug design. The hydroxyl group provides a reactive site for further functionalization, enabling derivatization for tailored applications. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in the development of peptidomimetics and small-molecule pharmaceuticals, where its structural features contribute to enhanced binding affinity and pharmacokinetic properties.
methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate structure
2228588-86-9 structure
Product Name:methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate
CAS No:2228588-86-9
MF:C5H8N4O3
MW:172.142020225525
CID:6367589
PubChem ID:165659645
Update Time:2025-05-26

methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate
    • 2H-Tetrazole-5-propanoic acid, α-hydroxy-, methyl ester
    • EN300-1816906
    • 2228588-86-9
    • Inchi: 1S/C5H8N4O3/c1-12-5(11)3(10)2-4-6-8-9-7-4/h3,10H,2H2,1H3,(H,6,7,8,9)
    • InChI Key: SOVODLMCNZMTJI-UHFFFAOYSA-N
    • SMILES: N1=C(CC(O)C(OC)=O)N=NN1

Computed Properties

  • Exact Mass: 172.05964013g/mol
  • Monoisotopic Mass: 172.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.501±0.06 g/cm3(Predicted)
  • Boiling Point: 412.3±55.0 °C(Predicted)
  • pka: 4.59±0.10(Predicted)

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Additional information on methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate

Methyl 2-Hydroxy-3-(1H-1,2,3,4-Tetrazol-5-Yl)Propanoate: A Comprehensive Overview

Methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate, also known by its CAS registry number CAS No. 2228588-86-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tetrazole ring and a hydroxyl group attached to a propanoate ester. The tetrazole moiety is particularly notable for its applications in various industries due to its stability and reactivity under specific conditions.

The synthesis of methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable for industrial applications. For instance, studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a precursor for the development of advanced materials. The tetrazole group in the molecule is known to exhibit strong coordination abilities with metal ions, making it a valuable component in the synthesis of metal-organic frameworks (MOFs). These frameworks have garnered significant attention due to their high surface area and tunable pore sizes, which make them ideal for gas storage and catalytic applications.

Furthermore, methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)propanoate has shown potential in the field of pharmaceuticals. Its hydroxyl group can be modified to introduce bioactive functionalities, enabling the design of novel drug delivery systems or therapeutic agents. Recent research has focused on its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable disposal methods.

The increasing demand for innovative materials and pharmaceutical agents has positioned methyl 2-hydroxy-3-(1H-1,2,3,4-tetrazol-5-Yl)propanoate as a key compound in contemporary research. Its versatile structure and potential applications across multiple disciplines underscore its importance in advancing scientific knowledge and technological innovation.

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